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Compound of Interest

Compound Name: SKI II

Cat. No.: B1682081 Get Quote

SKI II Inhibitor Technical Support Center
This guide provides researchers, scientists, and drug development professionals with essential

information on the stability and storage of the Sphingosine Kinase (SK) inhibitor, SKI II. It
includes frequently asked questions, troubleshooting advice, and detailed protocols to ensure

the integrity and efficacy of your experiments.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving SKI II?

A1: SKI II is soluble in Dimethyl Sulfoxide (DMSO) and ethanol. It is generally insoluble in

water and PBS.[1][2] For creating stock solutions, DMSO is the most commonly used solvent.

It's crucial to use fresh, anhydrous DMSO, as moisture can reduce the solubility of the

compound.[3]

Q2: How should I store the powdered (lyophilized) form of SKI II?

A2: The solid form of SKI II should be stored at -20°C under desiccating conditions. When

stored correctly, the powder is stable for extended periods, with some suppliers guaranteeing

stability for up to four years.[2]

Q3: What is the stability of SKI II once it is in solution?

A3: SKI II is known to be unstable in solution, and it is highly recommended to prepare

solutions freshly before use.[4] If storage is necessary, aliquot the stock solution into single-use

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1682081?utm_src=pdf-interest
https://www.benchchem.com/product/b1682081?utm_src=pdf-body
https://www.benchchem.com/product/b1682081?utm_src=pdf-body
https://www.benchchem.com/product/b1682081?utm_src=pdf-body
https://www.apexbt.com/ski-ii.html
https://www.caymanchem.com/product/10009222/sphingosine-kinase-inhibitor-2
https://www.selleckchem.com/products/ski-ii.html
https://www.benchchem.com/product/b1682081?utm_src=pdf-body
https://www.benchchem.com/product/b1682081?utm_src=pdf-body
https://www.caymanchem.com/product/10009222/sphingosine-kinase-inhibitor-2
https://www.benchchem.com/product/b1682081?utm_src=pdf-body
https://www.benchchem.com/product/b1682081?utm_src=pdf-body
https://www.medchemexpress.com/SKI-II.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682081?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


volumes to avoid repeated freeze-thaw cycles.[3] For longer-term storage, solutions can be

kept at -80°C for up to one year. For shorter periods, storage at -20°C is viable for up to one

month.[3]

Q4: Can I store my SKI II working solution, diluted in cell culture media?

A4: It is not recommended to store SKI II in aqueous solutions like cell culture media for any

significant length of time. The compound's poor aqueous solubility and general instability in

solution mean that it should be diluted to its final working concentration immediately before

adding it to your experimental system.

Q5: What are the primary cellular targets of SKI II?

A5: SKI II is a dual inhibitor of Sphingosine Kinase 1 (SK1) and Sphingosine Kinase 2 (SK2).[5]

It prevents the phosphorylation of sphingosine to form sphingosine-1-phosphate (S1P). It's

important to note that SKI II has also been shown to have off-target effects, including the

inhibition of dihydroceramide desaturase (Des1).[6][7] This can lead to an accumulation of

dihydroceramides, which should be considered when interpreting experimental results.[6][7]

Data Summary Tables
Table 1: Solubility of SKI II

Solvent Concentration Source

DMSO ≥ 100 mg/mL (330.27 mM) [8]

DMSO 75 mM

DMSO 61 mg/mL (201.46 mM) [3]

DMSO 20 mg/mL [2]

Ethanol 75 mM

Water Insoluble [1]

| DMSO:PBS (pH 7.2) (1:2) | 0.3 mg/mL |[2] |
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Table 2: Storage and Stability of SKI II

Form
Storage
Temperature

Duration Notes Source

Solid (Powder) -20°C
Up to 12
months

Store under
desiccating
conditions.

Solid (Powder) -20°C ≥ 4 years --- [2]

Solution in

Solvent
-80°C Up to 1 year

Aliquot to avoid

freeze-thaw

cycles.

[3]

| Solution in Solvent | -20°C | Up to 1 month | Aliquot to avoid freeze-thaw cycles. |[3] |

Experimental Protocols
Protocol 1: Preparation of a High-Concentration SKI II Stock Solution

Pre-equilibration: Allow the vial of powdered SKI II to warm to room temperature before

opening to prevent condensation of atmospheric moisture.

Solvent Addition: Add the required volume of fresh, anhydrous DMSO to the vial to achieve

the desired concentration (e.g., 75 mM).

Dissolution: Vortex or sonicate the solution gently to ensure the compound has completely

dissolved. Visually inspect the solution to ensure there are no particulates.

Aliquoting: Dispense the stock solution into single-use, low-binding microcentrifuge tubes.

The volume per aliquot should be appropriate for a single experiment to avoid partial use

and subsequent freeze-thaw cycles.

Storage: Immediately store the aliquots at -80°C for long-term storage (up to 1 year) or -20°C

for short-term storage (up to 1 month).[3]
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Caption: The Sphingolipid Rheostat and the action of SKI II.
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Caption: Recommended workflow for preparing and storing SKI II solutions.
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Troubleshooting Guide

Problem:
Unexpected Experimental Results

or Loss of Inhibitor Activity

Did the stock solution show
any precipitation?

Solution:
Warm solution gently (37°C) and vortex.
If persists, prepare a fresh stock solution

with new anhydrous DMSO.

Yes

Was the stock solution
stored correctly and within

the recommended timeframe?

No

Solution:
Discard old stock.

Prepare a fresh stock solution
and adhere to storage guidelines.

No

Were aliquots subjected to
multiple freeze-thaw cycles?

Yes

Solution:
Discard current stock.

Prepare new stock and create
smaller, single-use aliquots.

Yes

If issues persist, consider off-target effects
or other experimental variables.

No
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Caption: Troubleshooting guide for common SKI II solution issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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